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Compound of Interest

Compound Name: 4-Iodo-2,3-dimethylphenol

Cat. No.: B101308 Get Quote

Despite its well-defined chemical structure, 4-Iodo-2,3-dimethylphenol remains a largely

enigmatic compound within the scientific community, with a significant absence of published

research detailing its potential biological activities. While the foundational chemical and

physical properties of this molecule are documented, a thorough investigation into its

pharmacological and biological effects appears to be a field ripe for discovery. This technical

overview aims to consolidate the currently available information and highlight the significant

knowledge gaps, thereby serving as a call to action for researchers in drug discovery and the

life sciences.

Chemical and Physical Characteristics
A solid understanding of a compound's physicochemical properties is fundamental to predicting

its biological behavior. For 4-Iodo-2,3-dimethylphenol, the following data has been compiled

from various chemical databases.
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Property Value Source

Molecular Formula C₈H₉IO PubChem[1]

Molecular Weight 248.06 g/mol PubChem[1]

CAS Number 17938-69-1
Chemical-Suppliers[2],

ChemScene[3]

Appearance No Data Available

Melting Point No Data Available

Boiling Point No Data Available

Solubility No Data Available

LogP 2.9 PubChem[1]

Table 1: Physicochemical Properties of 4-Iodo-2,3-dimethylphenol

The calculated LogP value of 2.9 suggests that 4-Iodo-2,3-dimethylphenol has a moderate

degree of lipophilicity, which could indicate potential for membrane permeability and interaction

with hydrophobic pockets in biological targets. However, without experimental data, this

remains a theoretical projection.

Synthesis and Purity
Commercial suppliers offer 4-Iodo-2,3-dimethylphenol, typically with a purity of ≥98%.[3]

While specific synthesis protocols for this exact molecule are not readily available in the

searched literature, general methods for the iodination of phenols are well-established in

organic chemistry. A potential synthetic route could involve the direct iodination of 2,3-

dimethylphenol.

The following diagram illustrates a generalized workflow for the synthesis and purification of a

phenol derivative like 4-Iodo-2,3-dimethylphenol, based on common laboratory practices.
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A generalized workflow for the synthesis and characterization of 4-Iodo-2,3-dimethylphenol.
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Potential Biological Activities: A Void in the
Literature
Extensive searches of scientific databases and patent literature for specific biological activities

of 4-Iodo-2,3-dimethylphenol, including antimicrobial, antioxidant, and enzyme inhibition

studies, yielded no direct results. This indicates that the compound has likely not been a

primary focus of biological screening or medicinal chemistry programs.

While it is tempting to extrapolate potential activities based on structurally related compounds,

such as other halogenated phenols or dimethylphenol isomers, doing so would be purely

speculative and lack the scientific rigor required for a technical guide. For instance, various

phenolic compounds are known to exhibit a range of biological effects, but the specific

contribution of the iodo- and dimethyl-substituents at the 4-, 2-, and 3-positions of the phenol

ring would require empirical investigation.

Future Directions and Research Opportunities
The absence of biological data for 4-Iodo-2,3-dimethylphenol presents a clear opportunity for

novel research. A logical first step would be to perform a broad biological screening of the

compound to identify any potential areas of activity.

The following diagram outlines a potential high-throughput screening workflow to assess the

biological potential of 4-Iodo-2,3-dimethylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Biological Screening

Follow-up Studies

4-Iodo-2,3-dimethylphenol

Antimicrobial Assays
(Bacteria, Fungi)

Antioxidant Assays
(e.g., DPPH, ABTS)

Enzyme Inhibition Panels
(e.g., Kinases, Proteases)

Cytotoxicity Assays
(e.g., MTT, LDH)

Hit Identification

No Significant Activity

No Hit

Dose-Response Studies

If Hit

Mechanism of Action Studies

In Vivo Model Testing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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